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Compound of Interest

1-Bromo-3-
Compound Name:
(difluoromethoxy)benzene

cat. No.: B1271890

A Technical Guide to 1-Bromo-3-
(difluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-3-(difluoromethoxy)benzene is a fluorinated aromatic compound of significant
interest in medicinal chemistry and materials science. Its unique structural features—a bromine
atom that serves as a versatile synthetic handle and a difluoromethoxy group that can enhance
the pharmacokinetic properties of a molecule—make it a valuable building block in the
synthesis of complex organic molecules. This technical guide provides a comprehensive
overview of its chemical and physical properties, safety information, a representative synthetic
protocol, and its applications, particularly in the realm of drug discovery and agrochemical
development.

Core Compound Data and Properties

1-Bromo-3-(difluoromethoxy)benzene is typically a colorless to light yellow clear liquid.[1] Its
core identifiers and physicochemical properties are summarized below.

Table 1: Compound Identification
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Identifier Value

CAS Number 262587-05-3[1][2][3]

Molecular Formula C7HsBrF20[1][2]

Linear Formula BrCeH4OCHF2

Molecular Weight 223.01 g/mol [2]

MDL Number MFCD00236233[1]

PubChem ID 2737006[1]

InChl Key NWBDGKNKAFGQQL-UHFFFAOYSA-N[4]

ble 2: Physicochemical .

Property Value

Appearance Colorless to light yellow clear liquid[1]
Purity >97%][2]

Boiling Point 196-197 °C (lit.)[1][4]

Density 1.585 g/mL at 25 °C (lit.)[4] to 1.63 g/mL][1]
Refractive Index n20/D 1.502 (lit.)[4]

Safety and Handling

While a specific safety data sheet for 1-Bromo-3-(difluoromethoxy)benzene was not detailed
in the provided results, data for structurally similar halogenated aromatic compounds suggest
that appropriate precautions are necessary.

Table 3: General Safety Information
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Precautionary Statements and Handling
Hazard Category Guideli
uidelines

Handle in accordance with good industrial
hygiene and safety practices. Use in a well-
General Handling ventilated area or under a chemical fume hood.
Avoid contact with skin, eyes, and clothing.
Wash hands thoroughly after handling.[5][6]

May cause respiratory irritation. Avoid breathing

Inhalation )
dust, fumes, gas, mist, vapors, or spray.[6][7]
Causes skin irritation. Wear protective gloves. If
Skin Contact on skin, wash with plenty of soap and water.[6]
[7]
Causes serious eye irritation. Wear eye
Eye Contact protection. If in eyes, rinse cautiously with water
for several minutes.[6][7]
Store in a cool, well-ventilated place between 2 -
Storage 8 °C.[1] Keep container tightly closed. Store
locked up.[6][7]
Dispose of contents/container to an approved
Disposal waste disposal plant in accordance with local

regulations.[6]

Synthesis and Experimental Protocols

The synthesis of 1-Bromo-3-(difluoromethoxy)benzene typically involves the
difluoromethylation of the corresponding phenol. A general protocol, adapted from the
synthesis of a structurally related compound, 1-bromo-3-(difluoromethoxy)-5-fluorobenzene, is
described below.[8]

Objective: To synthesize 1-Bromo-3-(difluoromethoxy)benzene from 3-bromophenol.

Reaction Scheme:
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General Synthetic Pathway

Methodology:

o Reaction Setup: A mixture of 3-bromophenol and a suitable solvent (e.g., isopropanol) is
placed in a sealed reaction vessel.[8]

o Addition of Reagents: An aqueous solution of a strong base, such as potassium hydroxide
(KOH), is added to the mixture.[8] A difluoromethylating agent, such as
chlorodifluoromethane, is then introduced into the sealed flask.[8]

¢ Reaction Conditions: The sealed vessel is heated (e.g., to 80-85°C) for several hours to
allow the reaction to proceed to completion.[8]

o Workup and Extraction: After cooling, the reaction mixture is worked up. The organic and
agueous layers are separated. The aqueous layer is typically extracted multiple times with an
organic solvent like diethyl ether to recover any dissolved product.[8]

 Purification: The combined organic extracts are washed, dried over a drying agent (e.g.,
Naz=S0a.), filtered, and concentrated under reduced pressure.[8] The resulting crude product
can be further purified by distillation to yield the final, high-purity 1-Bromo-3-
(difluoromethoxy)benzene.[9]

Applications in Research and Drug Development

1-Bromo-3-(difluoromethoxy)benzene is a key intermediate in organic synthesis, primarily for
the pharmaceutical and agrochemical industries.[1][10]
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Role of the Difluoromethoxy Group: The introduction of fluorine-containing groups into organic
molecules can significantly alter their properties.[11] The difluoromethoxy (-OCHFz) group, in
particular, is valuable in drug design for several reasons:

e Enhanced Metabolic Stability: The strong carbon-fluorine bonds can block sites of metabolic
oxidation, potentially increasing the half-life of a drug.[11][12]

 Increased Lipophilicity: Fluorination often increases a molecule's lipophilicity, which can
improve its ability to cross cell membranes.[11]

o Modulation of Physicochemical Properties: The group's electronic and steric effects can be
used to fine-tune a molecule's binding affinity to its biological target.[11][12]

Utility in Synthesis: The bromine atom on the benzene ring serves as a versatile functional
group for forming new carbon-carbon and carbon-heteroatom bonds. It is an excellent
substrate for various cross-coupling reactions, which are fundamental to building the complex
molecular scaffolds of modern pharmaceuticals.[11]

Suzuki Coupling

Stille Coupling

Sonogashira Coupling

Buchwald-Hartwig Amination

These reactions allow for the precise and regioselective construction of intricate molecules,
making 1-Bromo-3-(difluoromethoxy)benzene a sought-after building block.[11][12]
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Role as an Intermediate in APl Synthesis

Conclusion

1-Bromo-3-(difluoromethoxy)benzene is a highly functionalized intermediate that serves as a
critical tool for chemists in the pharmaceutical and agrochemical sectors.[10][11] Its
combination of a reactive bromine handle for cross-coupling and the beneficial properties
imparted by the difluoromethoxy group enables the efficient synthesis of novel compounds with
potentially enhanced biological activity, metabolic stability, and optimized pharmacokinetic
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profiles.[11][12] The availability of this building block facilitates innovation and accelerates the
development of next-generation drugs and crop protection agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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